Cas no 515-84-4 (ethyl 2,2,2-trichloroacetate)

ethyl 2,2,2-trichloroacetate Properties

Names and Identifiers

• Ethyl 2,2,2-trichloroacetate
• RARECHEM AL BI 1451
• TRICHLOROACETATE ETHYL ESTER
• TRICHLOROACETIC ACID ETHYL ESTER
• Acetic acid, 2,2,2-trichloroethyl ester
• Acetic acid, ester with trichloroethanol
• ethanoicacid,trichloro-,ethylester
• ethyltrichloracetate
• trichloro-aceticaciethylester
• Trichloroethyl acetate
• ETHYL TRICHLOROACETATE PESTANAL, 250 MG
• Acetic acid, trichloro-, ethyl ester
• Ethyltrichloracetat
• ETHYL TRICHLOROACETATE , STABILIZED WITH EPOXY RESIN
• ETHYL TRICHLOROACETATE, STABILSED WITH EPOXY RESIN
• Ethyl trichloroacetate
• Ethyl nicotinate
• Aceticacid, trichloro-, ethyl ester (6CI,8CI,9CI)
• NSC 8829
• BR8FKN5Z55
• Acetic acid, 2,2,2-trichloro-, ethyl ester
• SJMLNDPIJZBEKY-UHFFFAOYSA-N
• C4H5Cl3O2
• Ethyl trichloroacetate, 97%
• ethyl-2,2,2-trichloroacetate
• NSC8829
• STL45371
• 2,2,2-trichloroacetic acid ethyl ester
• P16690
• CS-0049521
• InChI=1/C4H5Cl3O2/c1-2-9-3(8)4(5,6)7/h2H2,1H
• Acetic acid,2,2-trichloroethyl ester
• EN300-19220
• UNII-BR8FKN5Z55
• EC 208-212-7
• T1504
• AS-53570
• Trichloro-acetic acid ethyl ester
• TRICHLOROACETIC ACID ETHYL ESTER [MI]
• J-802213
• DTXSID9060158
• SY049287
• MFCD00000795
• NSC-8829
• Ethyl trichloroacetate, purum, >=96.5% (GC)
• 515-84-4
• SB40694
• AI3-28577
• AKOS009028882
• FT-0625797
• EINECS 208-212-7
• NS00009643
• A828670
• Q27274835
• SCHEMBL56546
• DTXCID9041029
• STL453718
• DB-051994
• +Expand

• MDL： MFCD00000795
• InChIKey： SJMLNDPIJZBEKY-UHFFFAOYSA-N
• Inchi： 1S/C4H5Cl3O2/c1-2-9-3(8)4(5,6)7/h2H2,1H3
• SMILES： ClC(C(=O)OC([H])([H])C([H])([H])[H])(Cl)Cl

Computed Properties

• Exact Mass: 189.93600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 189.936
• Heavy Atom Count: 9
• Complexity: 107
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.91970
• PSA: 26.30000
• Merck: 9627
• Refractive Index: n20/D 1.453(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 167°C
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Solubility: alcohol: miscible(lit.)
• Color/Form: colorless liquid
• Solubility: Insoluble in water
• Sensitiveness: Sensitive to air
• Density: 1.378 g/mL at 25 °C(lit.)

ethyl 2,2,2-trichloroacetate Security Information

• Symbol: GHS07
• WGK Germany：1
• Safety Term：6.1
• Safety Instruction： S26-S37/39
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2810
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Keep container closed when not in use. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 22-36/37/38
• Signal Word：Warning

ethyl 2,2,2-trichloroacetate Customs Data

• HS CODE：2915400090
• Customs Data：

  China Customs Code:

  2915400090

  Overview:

  2915400090 Other salts and esters of monochloroacetic acid(Salts and esters including dichloroacetic acid or trichloroacetic acid). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2915400090 mono-, di- or trichloroacetic acids, their salts and esters

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters